Cas no 2108025-47-2 (4-oxo-3H,4H-pyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile)

• Product Name: 4-oxo-3H,4H-pyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile
• CAS No: 2108025-47-2
• MF: C₇H₄N₄O
• MW: 160.13
• MDL: MFCD31728420
• CID: 5105696
• PubChem ID: 137277521
• Update Time: 2024-11-04

4-oxo-3H,4H-pyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile, 1,4-dihydro-4-oxo-
• 4-oxo-3H,4H-pyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile
• 4-Oxo-3,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile
• SY324147
• PS-20490
• D97085
• MFCD31728420
• 2108025-47-2

• MDL： MFCD31728420
• Inchi： 1S/C7H4N4O/c8-2-5-1-6-7(12)9-4-10-11(6)3-5/h1,3-4H,(H,9,10,12)
• InChI Key： IUTMHDDNMSWORI-UHFFFAOYSA-N
• SMILES： N12C=C(C#N)C=C1C(=O)N=CN2

Computed Properties

• Exact Mass: 160.03851076g/mol
• Monoisotopic Mass: 160.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives